Cas no 2171648-89-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
- 2171648-89-6
- EN300-1504172
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid
-
- Inchi: 1S/C25H28N2O6/c1-2-13-27(14-15-28)24(31)22(11-12-23(29)30)26-25(32)33-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h2-10,21-22,28H,1,11-16H2,(H,26,32)(H,29,30)
- InChI Key: YMGMOTIESRRVDS-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(CC=C)CCO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 116Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504172-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1504172-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1504172-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1504172-250mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1504172-500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1504172-1000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1504172-2500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1504172-5000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1504172-10000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171648-89-6 | 10000mg |
$14487.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid: A Comprehensive Overview
The compound with CAS No. 2171648-89-6, named 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry, pharmaceuticals, and biotechnology. This compound is notable for its complex structure, which incorporates multiple functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyethyl group, and a propenyl group. These features make it a versatile building block in the synthesis of advanced chemical compounds and biologically active molecules.
The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is widely recognized as a protecting group in peptide synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it invaluable in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group in this compound underscores its potential role in peptide engineering and the development of bioactive compounds. Recent studies have highlighted the importance of Fmoc derivatives in the synthesis of cyclic peptides and macrocycles, which are critical in drug discovery.
The hydroxyethyl group within the molecule introduces hydrophilic properties, enhancing the compound's solubility in aqueous environments. This feature is particularly advantageous in pharmaceutical applications where solubility is a key determinant of bioavailability. Additionally, the propenyl group contributes to the molecule's conjugation and reactivity, making it a valuable substrate for various organic transformations.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and cyclization. Researchers have employed methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize the production of this compound. These techniques not only enhance yield but also improve the stereochemical control necessary for producing enantiomerically pure compounds.
In terms of applications, this compound has shown promise in the development of bioconjugates and drug delivery systems. Its ability to serve as a linker or spacer in these systems facilitates the targeted delivery of therapeutic agents to specific tissues or cells. Furthermore, its role as an intermediate in peptide synthesis has been explored in recent studies focused on creating novel antibiotics and anticancer agents.
The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction with biological targets. These findings are pivotal for designing analogs with enhanced pharmacokinetic profiles and improved therapeutic efficacy.
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a key player in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and medicine is expected to grow exponentially.
2171648-89-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)